Cas no 623-57-4 (3-(Dimethylamino)-1,2-propanediol)

• Product Name: 3-(Dimethylamino)-1,2-propanediol
• CAS No: 623-57-4
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• MDL: MFCD00004714
• CID: 39133
• PubChem ID: 87568521
• Update Time: 2025-06-29

3-(Dimethylamino)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-1,2-propanediol
• 3-Dimethylamino propane-1,2-diol
• N,N-DIMETHYL-3-AMINO-1,2-PROPANEDIOL
• N,N-DIMETHYL-2,3-DIHYDROXYPROPYLAMINE
• 1-Dimethylamino-2,3-propanediol
• 3-(dimethylamino)-2-propanediol
• 3-(Dimethylamino)-1,2-Propaned
• 3-Dimethylamino-1,2-propanediol
• 3-(dimethylamino)propane-1,2-diol
• 3-Dimethylaminopropane-1,2-diol
• 1,2-Propanediol, 3-(dimethylamino)-
• Dimethylamino-2,3-propanediol
• QCMHUGYTOGXZIW-UHFFFAOYSA-N
• NSC8655
• 1, 3-(dimethylamino)-
• KSC495S2L
• QCMHUGYTOGXZIW-UHFFFAOYSA-
• 3-Dimethylaminopropane-1,2-diol;
• 3-(dimethylamino)-
• NSC 8655
• 3-(dimethylamino)-l,2-propanediol
• Q-200330
• SCHEMBL11137
• O10883
• BDBM50470806
• CHEMBL26920
• CS-W016584
• METHICOL
• BP-30058
• 1,2-DIHYDROXY-3-(DIMETHYLAMINO)PROPANE
• 3-(DIMETHYLAMINO)-1,2-PROPANEDIOL, (+/-)-
• NSC-8655
• AS-14494
• Q27236078
• 3-(Dimethylamino)-1,2-propanediol, 98%
• D2072
• MFCD00004714
• (+/-)-3-(dimethylamino)-1,2-propanediol
• InChI=1/C5H13NO2/c1-6(2)3-5(8)4-7/h5,7-8H,3-4H2,1-2H3
• AKOS015919981
• Racemic 1-dimethylamino-2,3-propanediol
• MFCD11111913
• (R)-3-Dimethylamino-1,2-propanediol
• 623-57-4
• 3 -dimethylamino-1,2 -propanediol
• DTXSID70883509
• EINECS 210-802-4
• NS00043825
• BP-31241
• 054QW4ZAMU
• AI3-15482
• SY344198
• UNII-054QW4ZAMU
• FT-0629519
• N,N-dimethyl-3-aminopropane-1,2-diol
• DB-026076
• (+/-)-3-(Dimethylamino)-1,2-propanediol; 1,2-Dihydroxy-3-(dimethylamino)propane; 3-(Dimethylamino)-1,2-propanediol; Methicol; NSC 8655
• DTXCID601023037
• (s)-3-dimethylamino-1,2-propanediol
• 3-(4-Methylbenzyliden)camphor

• MDL： MFCD00004714
• Inchi： 1S/C5H13NO2/c1-6(2)3-5(8)4-7/h5,7-8H,3-4H2,1-2H3
• InChI Key： QCMHUGYTOGXZIW-UHFFFAOYSA-N
• SMILES： OC(CO)CN(C)C

Computed Properties

• Exact Mass: 119.09500
• Monoisotopic Mass: 119.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 43.7

Experimental Properties

• Color/Form: Light yellow solid.
• Density: 1.004 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 217°C
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.4609(lit.)
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, acids.
• PSA: 43.70000
• LogP: -1.09880
• Solubility: Not determined

3-(Dimethylamino)-1,2-propanediol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-(Dimethylamino)-1,2-propanediol

3-(Dimethylamino)-1,2-propanediol (CAS No. 623-57-4): A Comprehensive Overview

3-(Dimethylamino)-1,2-propanediol (CAS No. 623-57-4) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as dimethylaminopropanediol or DMAPD, is characterized by its unique structure, which includes a dimethylamino group and two hydroxyl groups on a propane backbone. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various scientific and industrial processes.

The molecular formula of 3-(Dimethylamino)-1,2-propanediol is C₅H₁₃NO₃, and its molecular weight is approximately 135.16 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 180°C. It is soluble in water and many organic solvents, making it easy to handle and integrate into different formulations.

In the realm of pharmaceutical research, 3-(Dimethylamino)-1,2-propanediol has gained significant attention due to its potential as a chiral building block and as a precursor for the synthesis of more complex molecules. Its ability to form stable salts with various acids has led to its use in the development of prodrugs, which are inactive compounds that are converted into active drugs within the body. This property is particularly useful in improving the bioavailability and pharmacokinetic profiles of drugs.

Recent studies have explored the role of 3-(Dimethylamino)-1,2-propanediol in the synthesis of novel antiviral agents. For instance, researchers at the University of California have reported the successful synthesis of a series of prodrugs derived from DMAPD, which exhibit enhanced antiviral activity against influenza viruses. These findings highlight the potential of DMAPD as a key intermediate in the development of new therapeutic agents.

Beyond pharmaceutical applications, 3-(Dimethylamino)-1,2-propanediol has found utility in the field of materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of functional polymers and coatings. For example, researchers at MIT have utilized DMAPD as a monomer in the preparation of polyurethane-based materials with improved mechanical properties and biocompatibility. These materials have shown promise in applications such as tissue engineering and drug delivery systems.

In the context of environmental science, 3-(Dimethylamino)-1,2-propanediol has been investigated for its potential as a green solvent and reaction medium. Its low toxicity and biodegradability make it an attractive alternative to traditional solvents that can pose environmental risks. Studies have demonstrated that reactions carried out in DMAPD-based media can achieve higher yields and selectivities compared to conventional methods, contributing to more sustainable chemical processes.

The safety profile of 3-(Dimethylamino)-1,2-propanediol is another important aspect to consider. While it is generally considered safe for use in laboratory settings, proper handling and storage practices should be followed to ensure workplace safety. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, 3-(Dimethylamino)-1,2-propanediol (CAS No. 623-57-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in pharmaceutical research, materials science, and environmental chemistry. As ongoing research continues to uncover new possibilities for its use, the importance of this compound in advancing scientific knowledge and technological innovation cannot be overstated.